Cas no 89186-13-0 (2-Nonenal, 4-oxo-)

• Product Name: 2-Nonenal, 4-oxo-
• CAS No: 89186-13-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 609520
• Update Time: 2024-01-31

2-Nonenal, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Nonenal, 4-oxo-
• 4-oxonon-2-enal

• Inchi： 1S/C9H14O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-8H,2-4,6H2,1H3
• InChI Key： SEPPVOUBHWNCAW-UHFFFAOYSA-N
• SMILES： C(=O)C=CC(=O)CCCCC

Computed Properties

• Exact Mass: 154.099
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 0.933±0.06 g/cm3(Predicted)
• Boiling Point: 258.1±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes